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Get Quote

Understanding 8-Bromocaffeine

Q1: What is 8-Bromocaffeine and what are its key properties? 8-Bromocaffeine is a derivative of

caffeine (a xanthine) used in pharmaceutical research, noted as a key intermediate for synthesizing other

compounds and acting as a radiosensitizer to increase tumor cell sensitivity in radiotherapy [1].

The table below summarizes its fundamental chemical and physical characteristics:

Property Description / Value

Chemical
Formula

C₈H₉BrN₄O₂ [1]

Molar Mass 273.090 g·mol⁻¹ [1]

Appearance White, odorless solid [1]

Melting Point 206 °C (403 °F; 479 K) [1]

Primary Hazards Warning; harmful if swallowed (H302) [1]

Role in
Synthesis

Serves as a precursor for 8-aryloxycaffeine derivatives via copper-catalyzed
Ullmann ether synthesis [2] [3]
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Q2: Why is proper handling and storage critical for this compound? Maintaining the integrity of 8-

bromocaffeine is crucial for experimental reproducibility. Its reactivity and solid form make it susceptible to

degradation from moisture, electrostatic discharge (ESD), and environmental contaminants, which can

compromise purity and reaction yields [4].

Handling, Storage & Troubleshooting

Q3: What are the best practices for storage? Adopt a "first-in, first-out" inventory system and follow these

storage conditions:

Storage
Condition

Recommendation & Rationale

Primary
Container

Sealed container (glass vial or original packaging) protects from air and moisture [4].

Humidity
Control

Store with desiccant packs in a humidity-controlled environment (<60% Relative
Humidity) to prevent moisture absorption [4].

Long-Term
Storage

Keep in a cool, dark place; for extended storage (>5 years), consider double-bagging
with desiccant in a Moisture Barrier Bag (MBB) [4].

Q4: What are the essential handling procedures?

Environmental Control: Handle in a low-humidity environment (e.g., a glove box or dry room) and
allow containers to reach room temperature before opening to prevent condensation [4].

Personal Protective Equipment (PPE): Wear appropriate PPE to protect the compound from
contamination and yourself from exposure [4].

Electrostatic Discharge (ESD) Protection: Use grounded ESD-protective surfaces and wrist straps,
as static electricity can damage fine powders and affect weighing accuracy [4].

Q5: How can I troubleshoot common issues in experiments? Here is a guide to diagnosing and resolving

frequent problems:
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Problem Possible Cause Solution

Low Yield in
Ullmann Reaction

Ingress of atmospheric moisture;
deactivated copper catalyst.

Ensure all starting materials are dry; check
catalyst freshness and storage conditions

[2] [3].

Uncharacterized
Byproducts

Hydrolysis of the 8-

bromocaffeine; reagent
degradation.

Strictly control reaction atmosphere (e.g.,

under inert gas like nitrogen or argon); use
anhydrous solvents [2].

Poor Purity of Final
Product

Incomplete reaction; side
reactions due to contaminated

starting material.

Verify purity of 8-bromocaffeine by
checking physical properties (e.g., melting

point) before use [1].

Experimental Protocol Guide

Q6: Can you provide a standard synthesis protocol using 8-bromocaffeine? Below is a verified

workflow for synthesizing 8-(4-bromophenoxy)caffeine, adapted from published methodologies [2] [3].
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Start Reaction Setup

Reflux Mixture
(6 hours, with condenser)

Combine reagents:
8-Bromocaffeine, 4-Bromophenol,

Na₂CO₃, Cu powder, Pyridine, DMF

Reaction Complete
(Formation of solid precipitate)

Dissolve Precipitate
(in 15mL Ethanol)

Filter Solution
(Remove Na₂CO₃ and Cu catalyst)

Recrystallize
(Purify from ethanol)

Yield: 51%, M.P.: 233-234°C
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Final Product
(8-(4-bromophenoxy)caffeine)

Click to download full resolution via product page

Reagents and Equipment:

8-Bromocaffeine: 0.82 g (3 mmol) [2]
4-Bromophenol: 2 mmol [2]

Base: Anhydrous Sodium Carbonate (Na₂CO₃), 0.55 g (4 mmol) [2]
Catalyst: Copper (Cu) powder, 0.013 g (2 mmol) [2]

Solvent: Anhydrous Dimethylformamide (DMF), 15 mL [2]
Additive: Pyridine, 4 drops [2]

Equipment: 50 mL round-bottom flask, condenser with calcium chloride drying tube, heating mantle,
magnetic stirrer [2]

Procedure:

Setup: In a 50 mL flask equipped with a condenser and drying tube, combine all the solid reagents
(8-bromocaffeine, 4-bromophenol, sodium carbonate, and copper powder) [2].

Add Liquids: Add the anhydrous DMF and pyridine to the flask [2].
React: Reflux the reaction mixture with continuous stirring for 6 hours [2].

Isolate Crude Product: After cooling, the reaction mixture will form a precipitate, which is your crude
product [2].

Purify: Dissolve this solid in 15 mL of ethanol and filter to remove insoluble inorganic salts (sodium
carbonate) and the spent copper catalyst [2].

Recrystallize: Concentrate the filtrate and recrystallize the pure product from ethanol to obtain pale
crystals [2].

Key Takeaways

Define Your Goal: 8-Bromocaffeine is primarily a key synthetic intermediate for creating more

complex caffeine analogs [2] [3].
Control Moisture: Success hinges on scrupulously excluding moisture at all stages, from storage

to reaction setup [4].
Follow the Protocol: Adherence to the detailed reflux conditions and purification steps is

essential for obtaining a high-quality product with the expected yield and melting point [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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